Tetrabromorhodamine 123 bromide

• Molecular Formula: C21H13Br5N2O3
• Molecular Weight: 740.9 g/mol
• IUPAC Name: [6-amino-2,4,5,7-tetrabromo-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]azanium;bromide
• InChI: InChI=1S/C21H12Br4N2O3.BrH/c1-29-21(28)9-5-3-2-4-8(9)14-10-6-12(22)17(26)15(24)19(10)30-20-11(14)7-13(23)18(27)16(20)25;/h2-7,26H,27H2,1H3;1H
• InChI Key: BGYAEVNNTNEWSJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C2=C3C=C(C(=[NH2+])C(=C3OC4=C(C(=C(C=C24)Br)N)Br)Br)Br.[Br-]

Description

Tetrabromorhodamine 123 bromide is a chemical compound known for its ability to generate singlet oxygen in mitochondrial membranes. It has a molecular formula of C21H13Br5N2O3 and a molecular weight of 740.86 g/mol . This compound is particularly toxic to carcinoma cells and is used in various scientific research applications, including photodynamic therapy and cancer research .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tetrabromorhodamine 123 bromide involves the bromination of rhodamine 123. The reaction typically takes place in the presence of a brominating agent such as bromine or N-bromosuccinimide (NBS) under controlled conditions to ensure selective bromination at the desired positions on the rhodamine molecule .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction parameters such as temperature, concentration, and reaction time to achieve high yields and purity. The product is then purified using techniques like recrystallization or chromatography .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly in the presence of light, leading to the generation of singlet oxygen.

Substitution: The compound can participate in substitution reactions where bromine atoms are replaced by other substituents under specific conditions.

Common Reagents and Conditions:

Oxidation: Light exposure and oxygen are common reagents for oxidation reactions involving this compound.

Substitution: Reagents such as nucleophiles can be used for substitution reactions.

Major Products Formed:

Oxidation: The major product is singlet oxygen, which is highly reactive and can induce cellular damage.

Substitution: The products depend on the nature of the substituent introduced during the reaction.

Scientific Research Applications

Tetrabromorhodamine 123 bromide has a wide range of applications in scientific research:

Chemistry: Used as a photosensitizer in photochemical reactions to generate singlet oxygen.

Biology: Employed in studies involving mitochondrial function and cellular localization due to its ability to accumulate in mitochondria.

Medicine: Utilized in photodynamic therapy for cancer treatment, where it helps in selectively targeting and destroying carcinoma cells.

Industry: Applied in the development of fluorescent dyes and probes for various analytical techniques.

Mechanism of Action

The primary mechanism of action of Tetrabromorhodamine 123 bromide involves the generation of singlet oxygen upon light activation. This singlet oxygen is highly reactive and can cause oxidative damage to cellular components, particularly in the mitochondria . The compound targets mitochondrial membranes, leading to the disruption of mitochondrial function and induction of apoptosis in carcinoma cells .

Comparison with Similar Compounds

Rhodamine 123: A parent compound of Tetrabromorhodamine 123 bromide, used as a mitochondrial dye.

Tetramethylrhodamine methyl ester: Another rhodamine derivative used for similar applications.

Uniqueness: this compound is unique due to its high quantum yield for singlet oxygen generation and its selective toxicity to carcinoma cells. This makes it particularly useful in photodynamic therapy and cancer research .